Cas no 1195-25-1 (3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole)

• Product Name: 3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole
• CAS No: 1195-25-1
• MF: C₄H₃Cl₃N₂O
• MW: 201.438417673111
• MDL: MFCD01938299
• CID: 226546
• PubChem ID: 70953
• Update Time: 2025-11-02

3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,3-methyl-5-(trichloromethyl)-
• 3-methyl-5-trichloromethyl-1,2,4-oxadiazole
• Q27282800
• L7644EE165
• UNII-L7644EE165
• ZHFWJCUKKDMFIV-UHFFFAOYSA-N
• R10039
• 3-Methyl-5-trichloromethyl-1,2,4oxadiazole
• CS-12359
• 1,2,4-Oxadiazole, 3-methyl-5-(trichloromethyl)-
• Z1148759735
• MFCD01938299
• 1195-25-1
• A921379
• SY047555
• SCHEMBL145347
• CS-0217271
• EN300-72568
• DTXSID9073254
• AMY41067
• AKOS022182871
• 3-methyl-5-trichloromethyl-[1,2,4]oxadiazole
• DB-304779
• DTXCID9033507

• MDL： MFCD01938299
• Inchi： 1S/C4H3Cl3N2O/c1-2-8-3(10-9-2)4(5,6)7/h1H3
• InChI Key： ZHFWJCUKKDMFIV-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(C)=NO1)(Cl)Cl

Computed Properties

• Exact Mass: 199.93129
• Monoisotopic Mass: 199.931096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.2

Experimental Properties

• Density: 1.595±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 54 ºC (5 Torr)
• Flash Point: 77.0±30.1 ºC,
• Refractive Index: 1.523
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 38.92

3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole

3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole (CAS No. 1195-25-1): A Comprehensive Overview

3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole (CAS No. 1195-25-1) is a specialized heterocyclic compound that has garnered significant attention in the field of organic chemistry and material science. This compound, characterized by its unique oxadiazole ring structure, is widely studied for its potential applications in various industrial and research domains. The presence of a trichloromethyl group and a methyl substituent on the oxadiazole ring imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole is C4H3Cl3N2O, with a molecular weight of 209.44 g/mol. Its structural features include a five-membered 1,2,4-oxadiazole ring, which is known for its stability and reactivity in various chemical transformations. Researchers often explore this compound for its role in the synthesis of more complex heterocyclic systems, which are pivotal in pharmaceuticals, agrochemicals, and advanced materials.

One of the key areas of interest for 3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole is its potential application in the development of novel bioactive compounds. The oxadiazole scaffold is frequently employed in medicinal chemistry due to its ability to mimic peptide bonds, making it a valuable building block for drug design. Recent studies have highlighted its utility in creating antimicrobial and anti-inflammatory agents, aligning with the growing demand for new therapeutic solutions in the healthcare sector.

In addition to its pharmaceutical relevance, 3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole is also investigated for its role in material science. The compound's robust structure and functional groups make it a candidate for developing high-performance polymers and coating materials. These materials are increasingly sought after in industries such as electronics, automotive, and aerospace, where durability and chemical resistance are paramount.

The synthesis of 3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole typically involves the reaction of trichloroacetonitrile with hydroxylamine derivatives, followed by cyclization under controlled conditions. This process has been optimized over the years to improve yield and purity, making the compound more accessible for research and industrial applications. Advances in green chemistry have also influenced its production, with a focus on reducing environmental impact and enhancing sustainability.

From a commercial perspective, the demand for 3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole is driven by its versatility and the expanding applications of heterocyclic compounds. Suppliers and manufacturers are increasingly focusing on producing high-purity grades to meet the stringent requirements of pharmaceutical and material science industries. The compound is typically available in laboratory-scale quantities, with pricing influenced by factors such as purity, supplier, and market dynamics.

Safety and handling of 3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole require adherence to standard laboratory protocols. While it is not classified as a hazardous material under most regulatory frameworks, proper storage conditions—such as cool, dry environments—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on handling and disposal.

Looking ahead, the future of 3-Methyl-5-(trichloromethyl)-1,2,4-oxadiazole appears promising, with ongoing research exploring its potential in emerging fields like nanotechnology and catalysis. As the scientific community continues to uncover new applications for this compound, its role in advancing technology and innovation is expected to grow. For those interested in its properties or applications, consulting recent scientific literature or connecting with specialized chemical suppliers is highly recommended.